Cas no 849501-57-1 (Decyl 4-(pyren-1-YL)butanoate)

Decyl 4-(pyren-1-YL)butanoate structure
Product name:Decyl 4-(pyren-1-YL)butanoate
Decyl 4-(pyren-1-YL)butanoate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL154531
- DTXSID90827223
- 849501-57-1
- DECYL 4-(PYREN-1-YL)BUTANOATE
- Decyl 4-(pyren-1-YL)butanoate
-
- Inchi: InChI=1S/C30H36O2/c1-2-3-4-5-6-7-8-9-22-32-28(31)15-11-12-23-16-17-26-19-18-24-13-10-14-25-20-21-27(23)30(26)29(24)25/h10,13-14,16-21H,2-9,11-12,15,22H2,1H3
- InChI Key: RPUOASDSFVSAPI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 428.271530387Da
- Monoisotopic Mass: 428.271530387Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 14
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 26.3Ų
Decyl 4-(pyren-1-YL)butanoate Related Literature
-
Yan Feng,Jinghui Cheng,Li Zhou,Xiangge Zhou,Haifeng Xiang Analyst 2012 137 4885
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